Cas no 2171619-43-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-3-methoxypyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-3-methoxypyrrolidine-3-carboxylic acid
• CAS No: 2171619-43-3
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 6195761
• PubChem ID: 165576826
• Update Time: 2025-06-15

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-3-methoxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-3-methoxypyrrolidine-3-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynoyl]-3-methoxypyrrolidine-3-carboxylic acid
• EN300-1535834
• 2171619-43-3

• Inchi： InChI=1S/C26H26N2O6/c1-3-8-22(23(29)28-14-13-26(16-28,33-2)24(30)31)27-25(32)34-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h1,4-7,9-12,21-22H,8,13-16H2,2H3,(H,27,32)(H,30,31)
• InChI Key： CJNOUYPNUKMFIH-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)O)CN(C(C(CC#C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-3-methoxypyrrolidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-3-methoxypyrrolidine-3-carboxylic Acid (CAS No. 2171619-43-3)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-3-methoxypyrrolidine-3-carboxylic acid, with the CAS number 2171619-43-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its fluoren-9-yl moiety and various functional groups, positions it as a potential candidate for the development of novel therapeutic agents.

The molecular structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-3-methoxypyrrolidine-3-carboxylic acid consists of several key functional groups that contribute to its unique chemical properties. The presence of a fluoren-9-yl group provides a rigid aromatic backbone, which is often utilized in drug design to enhance binding affinity and metabolic stability. Additionally, the molecule features an amino group that is protected by a methoxycarbonyl (Moc) group, a common strategy in peptide and protein drug development to prevent unwanted side reactions during synthesis and purification.

The pentenoyl moiety in the compound's name indicates the presence of a pentenoyl group, which is an important structural feature for its biological activity. This group is known to participate in various biochemical interactions, making it a valuable component in the design of bioactive molecules. Furthermore, the presence of a methoxypyrrolidine ring adds another layer of complexity to the molecule, potentially influencing its pharmacokinetic properties and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activities of compounds like 1-2-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentenoyl)-3-methoxypyrrolidine]-3-carboxylic acid. Studies have shown that the combination of these structural features can lead to significant interactions with biological targets, such as enzymes and receptors. For instance, the rigid aromatic core provided by the fluoren-9yl group can facilitate optimal positioning within active sites, while the polar functional groups can enhance solubility and binding affinity.

In addition to its structural complexity, 1-(2-{(9H-fluorenylmethoxycarbonyl)amino}pentenoylamino)-3-methoxypyrrolidin]-3-carboxylic acid has been investigated for its potential therapeutic applications. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These findings are particularly intriguing given the growing interest in developing small-molecule inhibitors for treating chronic inflammatory diseases. The ability of this compound to modulate enzymatic activity could provide a novel approach to managing conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(2-{(9H-fluorenylmethoxycarbonyl)amino}pentenoylamino)-3-methoxypyrrolidin]-3-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential for constructing the complex molecular framework efficiently. These synthetic methodologies not only highlight the sophistication of modern organic chemistry but also underscore the importance of precision in drug development.

As research continues to uncover new applications for 1-(2-{(9H-fluorenylmethoxycarbonyl)amino}pentenoylamino)-3-methoxypyrrolidin]-3-carboxylic acid, collaborations between chemists, biologists, and pharmacologists will be crucial for translating laboratory findings into clinical reality. The integration of interdisciplinary approaches will enable researchers to fully explore the therapeutic potential of this compound and related derivatives. By leveraging cutting-edge technologies and innovative methodologies, the future looks promising for harnessing the power of such molecules in addressing complex medical challenges.

The growing body of evidence supporting the bioactivity of 1-(2-{(9H-fluorenylmethoxycarbonyl)amino}pentenoylamino)-3-methoxypyrrolidin]-3-carboxylic acid underscores its significance as a research tool and potential therapeutic agent. As scientists continue to refine synthetic strategies and explore new biological targets, this compound is poised to play a vital role in advancing our understanding of disease mechanisms and developing effective treatments. The journey from laboratory discovery to clinical application is often long and challenging, but compounds like this one offer hope for innovative solutions in medicine.